Cas no 2639371-70-1 (tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2639371-70-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5664140
• PubChem ID: 165898585
• Update Time: 2025-10-30

tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727202
• tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• 2639371-70-1

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)12-7-9-4-5-11(16)6-10(9)8-15-12/h4-6,12,15-16H,7-8H2,1-3H3/t12-/m0/s1
• InChI Key： NCYGHXKAWBVUAM-LBPRGKRZSA-N
• SMILES： O(C([C@@H]1CC2C=CC(=CC=2CN1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Introduction to Tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639371-70-1)

Tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 2639371-70-1, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications.

The structure of tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate features a stereogenic center at the 3-position, contributing to its chiral nature and influencing its pharmacological properties. The presence of both hydroxyl and carboxyl functional groups makes this molecule a versatile scaffold for further chemical modifications and drug development.

Recent advancements in the study of tetrahydroisoquinolines have highlighted their role in various neurological and cardiovascular disorders. The (3S) configuration of this compound is particularly noteworthy, as it has been associated with enhanced binding affinity to certain neurotransmitter receptors. This configuration is often exploited in the design of drugs targeting conditions such as depression, Parkinson's disease, and hypertension.

One of the most compelling aspects of tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is its potential as a prodrug or intermediate in the synthesis of more complex pharmaceutical agents. The compound's stability under physiological conditions allows it to be easily incorporated into multi-step synthetic pathways, facilitating the production of novel therapeutics.

In vitro studies have demonstrated that this molecule exhibits promising antioxidant and anti-inflammatory properties. The hydroxyl group at the 7-position is particularly crucial in these interactions, as it can engage in hydrogen bonding with biological targets. This feature has led researchers to explore its potential in developing treatments for chronic inflammatory diseases and oxidative stress-related conditions.

The pharmacokinetic profile of tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is another area of active investigation. Preliminary data suggest that the compound has a moderate bioavailability and a relatively long half-life upon oral administration. These characteristics make it an attractive candidate for once-daily dosing regimens in clinical settings.

Furthermore, the synthetic pathways for producing this compound have been refined to ensure high yield and purity. Researchers have employed catalytic hydrogenation and asymmetric synthesis techniques to achieve the desired stereochemistry efficiently. These advancements have not only improved the accessibility of tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate but also set the stage for large-scale production.

The biological activity of this compound has been further explored through structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, scientists have been able to fine-tune its pharmacological effects. For instance, replacing the tert-butyl group with other alkyl or aryl groups has been shown to alter receptor binding affinities and metabolic stability.

Recent clinical trials have begun to investigate the therapeutic potential of derivatives of tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in treating neurological disorders. Initial results are promising, with some derivatives showing significant improvements in symptoms associated with conditions like Parkinson's disease and Alzheimer's disease. These findings underscore the importance of continued research in this area.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate interacts with biological targets at the atomic level. These insights have guided experimental design and helped optimize drug candidates for better efficacy and reduced side effects.

In conclusion,tert-butyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological and cardiovascular disorders make it a valuable compound for further research and development. As our understanding of its properties continues to grow,this molecule is poised to play a crucial role in future medical breakthroughs.